Cas no 2172070-97-0 (6-(difluoromethyl)-1H-indole-3-carbaldehyde)

• Product Name: 6-(difluoromethyl)-1H-indole-3-carbaldehyde
• CAS No: 2172070-97-0
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 6035352
• PubChem ID: 165598207
• Update Time: 2025-05-21

6-(difluoromethyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-1H-indole-3-carbaldehyde
• EN300-1635515
• 2172070-97-0

• Inchi： 1S/C10H7F2NO/c11-10(12)6-1-2-8-7(5-14)4-13-9(8)3-6/h1-5,10,13H
• InChI Key： OGSDVAOCDYNTAE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=O)=CNC=2C=1)F

Computed Properties

• Exact Mass: 195.04957017g/mol
• Monoisotopic Mass: 195.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9Ų

Additional information on 6-(difluoromethyl)-1H-indole-3-carbaldehyde

6-(Difluoromethyl)-1H-Indole-3-Carbaldehyde: A Comprehensive Overview

6-(Difluoromethyl)-1H-indole-3-carbaldehyde, also known by its CAS registry number CAS No. 2172070-97-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The presence of the difluoromethyl group at the 6-position and the aldehyde group at the 3-position of the indole ring introduces unique electronic and steric properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of 6-(difluoromethyl)-1H-indole-3-carbaldehyde typically involves a multi-step process, often utilizing methods such as Friedel-Crafts alkylation or coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's structure has been characterized using various spectroscopic techniques, including NMR, IR, and HRMS, ensuring its accurate identification and structural elucidation.

In terms of physical properties, 6-(difluoromethyl)-1H-indole-3-carbaldehyde exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been evaluated, showing minimal degradation under ambient conditions, though exposure to strong oxidizing agents or prolonged heating may lead to decomposition.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that 6-(difluoromethyl)-1H-indole-3-carbaldehyde possesses potent anti-inflammatory properties, attributed to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, it has shown promise as an anticancer agent, with selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that its anticancer effects may involve modulation of apoptosis pathways and inhibition of tumor angiogenesis.

In the realm of materials science, this compound has been explored as a building block for constructing advanced materials with tailored electronic properties. Its incorporation into conjugated systems has led to materials with enhanced conductivity and photoresponsiveness, making it a candidate for applications in organic electronics.

Recent breakthroughs in computational chemistry have further deepened our understanding of the molecular interactions involving CAS No. 2172070-97-0. Quantum mechanical calculations have provided insights into its electronic structure, revealing key interactions that contribute to its bioactivity. These findings are expected to guide future drug design efforts, enabling the development of more effective therapeutic agents.

In conclusion, 6-(difluoromethyl)-1H-indole-3-carbaldehyde, with its unique structural features and diverse biological activities, represents a valuable compound in contemporary chemical research. Its potential applications span across medicine, materials science, and beyond, underscoring the importance of continued investigation into its properties and uses.